Cas no 1396767-45-5 (2-4-(2H-1,3-benzodioxole-5-amido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide)

• Product Name: 2-4-(2H-1,3-benzodioxole-5-amido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
• CAS No: 1396767-45-5
• MF: C₁₈H₁₆N₆O₄
• MW: 380.357442855835
• CID: 5989736
• PubChem ID: 71792244
• Update Time: 2025-05-20

2-4-(2H-1,3-benzodioxole-5-amido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-4-(2H-1,3-benzodioxole-5-amido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
• 1396767-45-5
• 2-(4-(benzo[d][1,3]dioxole-5-carboxamido)phenyl)-N,N-dimethyl-2H-tetrazole-5-carboxamide
• 2-[4-(1,3-benzodioxole-5-carbonylamino)phenyl]-N,N-dimethyltetrazole-5-carboxamide
• VU0539659-1
• 2-[4-(2H-1,3-benzodioxole-5-amido)phenyl]-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide
• F6242-0368
• AKOS024542345

• Inchi： 1S/C18H16N6O4/c1-23(2)18(26)16-20-22-24(21-16)13-6-4-12(5-7-13)19-17(25)11-3-8-14-15(9-11)28-10-27-14/h3-9H,10H2,1-2H3,(H,19,25)
• InChI Key： OVIPDASHIUCATO-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(NC3C=CC(=CC=3)N3N=NC(C(N(C)C)=O)=N3)=O)=CC1=2

Computed Properties

• Exact Mass: 380.12330301g/mol
• Monoisotopic Mass: 380.12330301g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 112Ų

Additional information on 2-4-(2H-1,3-benzodioxole-5-amido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide

Introduction to 2-4-(2H-1,3-benzodioxole-5-amido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide (CAS No. 1396767-45-5)

2-4-(2H-1,3-benzodioxole-5-amido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide, identified by its CAS number 1396767-45-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes fused heterocyclic systems and functional groups that contribute to its unique chemical and biological properties.

The molecular structure of 2H-1,2,3,4-tetrazole and benzodioxole moieties within this compound plays a pivotal role in its potential pharmacological activity. The tetrazole ring is known for its presence in various bioactive molecules, often contributing to antimicrobial, antiviral, and anti-inflammatory effects. On the other hand, the benzodioxole (or dihydroxybenzene) moiety is frequently associated with compounds exhibiting neurological and cardiovascular benefits. The combination of these structural elements in 2-4-(2H-1,3-benzodioxole-5-amido)phenyl-N,N-dimethyl-2H-1,2,3,4-tetrazole-5-carboxamide suggests a multifaceted pharmacological profile that warrants further exploration.

In recent years, there has been a surge in research focused on identifying novel scaffolds that can serve as leads for drug development. The structural features of 1396767-45-5 make it an attractive candidate for such investigations. Specifically, the presence of the amido group and the N,N-dimethyl substitution on the tetrazole ring may influence the compound's solubility, metabolic stability, and binding affinity to biological targets. These factors are critical in determining the compound's efficacy and safety profile in therapeutic applications.

One of the most compelling aspects of studying compounds like 2H-benzodioxole derivatives is their potential to interact with complex biological pathways. For instance, benzodioxole-containing molecules have been reported to modulate neurotransmitter systems, which could be relevant for treating conditions such as anxiety and depression. Similarly, tetrazole derivatives have shown promise in inhibiting enzymes involved in inflammation and pain signaling. The synergistic effects of these structural components in 1396767-45-5 may lead to the development of novel therapeutic agents with enhanced efficacy compared to existing treatments.

The synthesis of CAS No. 1396767-45-5 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of functional groups such as the amido and tetrazole moieties necessitates careful selection of reagents and catalysts to avoid unwanted side products. Advances in synthetic methodologies have enabled chemists to streamline these processes, making it feasible to produce complex molecules like this one on a larger scale for further research.

From a computational chemistry perspective, molecular modeling techniques can provide valuable insights into the interactions between 1396767-45-5 and potential biological targets. By simulating how this compound binds to receptors or enzymes at the atomic level, researchers can predict its pharmacological activity with greater accuracy. Such simulations are increasingly integral to drug discovery pipelines, as they allow for rapid screening of numerous compounds before experimental validation becomes necessary.

Recent studies have highlighted the importance of understanding the pharmacokinetic properties of novel compounds early in their development process. For example, factors such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) need to be carefully evaluated to ensure that a compound is both effective and safe for clinical use. In vitro assays and animal models are commonly employed to assess these parameters before moving into human trials. The structural complexity of CAS No. 1396767-45-5 presents unique challenges but also opportunities for optimizing its pharmacokinetic profile through structural modifications.

The field of medicinal chemistry continues to evolve rapidly due to technological advancements in both synthetic chemistry and computational biology. High-throughput screening (HTS) techniques allow researchers to test thousands of compounds simultaneously for activity against specific biological targets. Additionally, machine learning algorithms are being developed to predict molecular properties based on structural data alone. These tools are particularly useful when exploring complex chemical spaces like those represented by derivatives of benzodioxole-tetrazole hybrids.

In conclusion,2H-benzodioxolyl-N,N-dimethyltetrazolamides represent an exciting area of research with significant potential for developing new therapeutic agents. The unique combination of structural features found in 1396767-45-5, including its benzodioxole and tetrazole moieties,amido group,and N,N-dimethyl substitution,make it a promising candidate for further investigation into its pharmacological properties,biological activity,and potential applications in medicine. As our understanding of molecular interactions continues to improve,compounds like this one will play an increasingly important role in addressing unmet medical needs worldwide.